1-Ethyl-2-(naphthalen-1-yl)-1H-imidazole-4-carboxylic acid

• CAS No.: 906477-11-0
• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol
• IUPAC Name: 1-ethyl-2-naphthalen-1-ylimidazole-4-carboxylic acid
• InChI: InChI=1S/C16H14N2O2/c1-2-18-10-14(16(19)20)17-15(18)13-9-5-7-11-6-3-4-8-12(11)13/h3-10H,2H2,1H3,(H,19,20)
• InChI Key: IGQTXCJPEBNVRQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(N=C1C2=CC=CC3=CC=CC=C32)C(=O)O

Description

1-Ethyl-2-(naphthalen-1-yl)-1H-imidazole-4-carboxylic acid is a useful research compound. Its molecular formula is C16H14N2O2 and its molecular weight is 266.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Ethyl-2-naphthalen-1-yl-1H-imidazole-4-carboxylic acid ethyl ester (2.2 g, 7.48 mmol) is dissolved in THF (20 ml), followed by the addition of aqueous lithium hydroxide solution (2.0 N, 7.5 ml, 2.0 eq.). The mixture is heated at 50° C. overnight. THF is stripped off under reduced pressure, and the residue is diluted with water (10 ml), basified to pH=4˜5. The solid precipitate is collected, washed with water and ether, dried under high vacuum to give the title compound. LCMS 267 (M+1).